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Compound of Interest

Compound Name:
1-(4'-Methoxy-3'-

sulfonamidophenyl)-1-propanone

CAS No.: 1076198-44-1

Cat. No.: B562430

Get Quote

Target Audience: Analytical Chemists, Structural Biologists, and Pharmaceutical Researchers

Compound: 1-(4'-Methoxy-3'-sulfonamidophenyl)-1-propanone (CAS: 1076198-44-1)

Molecular Formula: C₁₀H₁₃NO₄S | Molecular Weight: 243.28 g/mol

Executive Summary & Analytical Strategy
As a Senior Application Scientist in pharmaceutical development, I frequently encounter

complex intermediates where functional group proximity complicates structural elucidation. 1-
(4'-Methoxy-3'-sulfonamidophenyl)-1-propanone is a critical synthon in the development of

sulfonamide-based therapeutics (e.g., alpha-blockers and diuretics). Its structure features an

electron-withdrawing sulfonamide, an electron-donating methoxy group, and a conjugated

propanoyl chain, all situated on a single benzene scaffold.

To achieve unambiguous structural validation, we must deploy an orthogonal analytical suite.

Relying on a single technique risks misinterpretation due to overlapping signals. Therefore, our

strategy integrates Nuclear Magnetic Resonance (NMR) for atomic connectivity, Attenuated
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Total Reflectance Fourier-Transform Infrared Spectroscopy (ATR-FTIR) for functional group

confirmation, and Liquid Chromatography-Tandem Mass Spectrometry (LC-ESI-MS/MS) for

molecular weight and structural fragmentation mapping.

Experimental Workflows & Methodologies
The following protocol is designed as a self-validating system. Each step includes internal

checks to ensure data integrity and prevent false-positive assignments.

Sample Preparation
(1 mg/mL in DMSO-d6)

1H & 13C NMR
(400 MHz, 298 K)

ATR-FTIR
(Solid State, 4000-400 cm⁻¹)

LC-ESI-MS/MS
(Polarity Switching)

Data Synthesis &
Structural Elucidation

Click to download full resolution via product page

Caption: Orthogonal analytical workflow for the structural elucidation of the sulfonamide

intermediate.
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NMR Spectroscopy Protocol
Rationale: DMSO-d₆ is strictly selected over CDCl₃. Sulfonamides exhibit poor solubility in

chloroform, and more importantly, the aprotic, highly polar nature of DMSO-d₆ significantly

reduces the proton exchange rate of the –SO₂NH₂ group, allowing it to be observed as a

distinct signal rather than being lost to the baseline[1]. Step-by-Step:

Dissolve 15 mg of the analyte in 0.6 mL of 99.9% DMSO-d₆ containing 0.03% v/v TMS as an

internal standard.

Acquire ¹H NMR (16 scans, 1 sec relaxation delay) and ¹³C NMR (1024 scans, 2 sec

relaxation delay) at 298 K.

Self-Validation Step: Perform a D₂O shake experiment. Add 10 µL of D₂O to the NMR tube,

invert 5 times, and re-acquire the ¹H spectrum. The disappearance of the signal at ~7.35

ppm confirms the assignment of the exchangeable sulfonamide protons.

ATR-FTIR Protocol
Rationale: ATR-FTIR is preferred over traditional KBr pellet transmission. KBr is highly

hygroscopic; absorbed moisture produces a broad O-H stretch at ~3400 cm⁻¹ that perfectly

masks the critical N-H stretching bands of the sulfonamide group. Step-by-Step:

Clean the diamond ATR crystal with isopropanol and collect a background spectrum (air).

Place 2-3 mg of the neat solid powder directly onto the crystal and apply uniform pressure

via the anvil.

Acquire 32 co-added scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

LC-ESI-MS/MS Protocol
Rationale: Electrospray Ionization (ESI) with rapid polarity switching is utilized. The basic

ketone oxygen readily accepts a proton in positive mode [M+H]⁺, while the acidic sulfonamide

group easily deprotonates in negative mode[M-H]⁻, providing dual-mode confirmation of the

intact mass[2]. Step-by-Step:

Dilute the sample to 1 µg/mL in 50:50 Methanol:Water (0.1% Formic Acid).
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Inject 5 µL into the LC-MS system (C18 column, gradient elution).

Apply a collision energy (CE) ramp (15–45 eV) in the collision cell using Argon gas to induce

Collision-Induced Dissociation (CID).

Self-Validation Step: Verify the isotopic pattern of the parent ion. The natural abundance of

³⁴S (4.2%) should yield an [M+2] peak at exactly 4.2% the intensity of the monoisotopic mass

peak.

Data Presentation & Interpretation
Nuclear Magnetic Resonance (NMR) Profiling
The ¹H NMR spectrum is defined by an AMX spin system on the aromatic ring, heavily

influenced by the electronic effects of the substituents. The methoxy group shields the ortho

proton (H-5), shifting it upfield, while the combined electron-withdrawing effects of the

sulfonamide and propanoyl groups deshield H-2 and H-6.

Table 1: ¹H and ¹³C NMR Assignments (DMSO-d₆, 400/100 MHz)
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Position /
Group

¹H Chemical
Shift (ppm)

Multiplicity &
Coupling (J in
Hz)

¹³C Chemical
Shift (ppm)

Mechanistic
Rationale

-CH₃ (Propanoyl) 1.08 Triplet (t), J = 7.2 8.4

Shielded

aliphatic methyl,

split by adjacent

CH₂.

-CH₂-

(Propanoyl)
3.02

Quartet (q), J =

7.2
31.2

Deshielded by

adjacent

carbonyl group.

-OCH₃ (Methoxy) 3.96 Singlet (s) 56.5

Strongly

deshielded by

electronegative

oxygen.

-SO₂NH₂ 7.35
Broad Singlet (br

s)
N/A

Broadened by

quadrupolar

relaxation of ¹⁴N;

exchanges with

D₂O.

Ar-H5 (C5) 7.28
Doublet (d), J =

8.6
112.8

Ortho to the

electron-donating

methoxy group

(shielded).

Ar-H6 (C6) 8.12

Doublet of

doublets (dd), J

= 8.6, 2.2

134.2

Meta coupling to

H-2, ortho

coupling to H-5.

Ar-H2 (C2) 8.32
Doublet (d), J =

2.2
129.4

Highly

deshielded;

situated between

two electron-

withdrawing

groups.
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Ar-C1 / Ar-C3 /

Ar-C4
N/A N/A

128.5 / 131.6 /

160.3

Quaternary

carbons

assigned via

HMBC cross-

peaks.

C=O (Ketone) N/A N/A 196.8

Characteristic

conjugated

ketone carbonyl

carbon.

Vibrational Spectroscopy (ATR-FTIR)
The IR spectrum provides definitive proof of the functional groups. The sulfonamide moiety is

particularly distinct, yielding two sharp, intense bands corresponding to the asymmetric and

symmetric stretching of the S=O bonds[3].

Table 2: Key ATR-FTIR Absorptions
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Wavenumber
(cm⁻¹)

Intensity Functional Group Vibrational Mode

3320, 3240 Medium
Primary Sulfonamide

(-NH₂)

N-H asymmetric and

symmetric stretching.

2975, 2940 Weak Aliphatic Chain
C-H stretching (methyl

and methylene).

1685 Strong Aryl Ketone

C=O stretching

(lowered from 1715

due to conjugation).

1595, 1490 Medium Aromatic Ring
C=C skeletal

stretching.

1335 Strong Sulfonamide (-SO₂-)
S=O asymmetric

stretching[3].

1260, 1025 Strong Aryl Alkyl Ether

C-O-C asymmetric

and symmetric

stretching.

1165 Strong Sulfonamide (-SO₂-)
S=O symmetric

stretching[3].

Mass Spectrometry & Fragmentation Kinetics
Under ESI+ conditions, the molecule yields a robust [M+H]⁺ ion at m/z 244.06. Subjecting this

parent ion to CID reveals a highly specific fragmentation cascade. The primary pathway is the

homolytic or heterolytic cleavage of the sulfonamide bond, a well-documented phenomenon in

sulfa-drug mass spectrometry[2].
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[M+H]⁺
m/z 244.06

Fragment Ion
m/z 164.07

 - SO₂NH₂

(-80 Da)

Fragment Ion
m/z 215.03

 - •CH₂CH₃

(-29 Da)

Fragment Ion
m/z 187.03

 - CO
(-28 Da)

Click to download full resolution via product page

Caption: Primary ESI-MS/MS collision-induced dissociation (CID) pathways for the protonated

molecule.

Fragmentation Causality:

Loss of SO₂NH₂ (-80 Da): The S-C(aryl) bond is highly labile under CID conditions. The

expulsion of the neutral sulfonamide radical/molecule yields a stabilized aryl cation at m/z

164.07.

Alpha-Cleavage of the Ketone (-29 Da): The propanoyl group undergoes standard alpha-

cleavage, losing an ethyl radical (•CH₂CH₃) to form a stable acylium ion at m/z 215.03.

Decarbonylation (-28 Da): The acylium ion further degrades by expelling neutral carbon

monoxide (CO), yielding a phenyl cation derivative at m/z 187.03.

Conclusion
The structural identity of 1-(4'-Methoxy-3'-sulfonamidophenyl)-1-propanone is unequivocally

established through this multi-modal approach. The combination of DMSO-d₆ NMR (revealing

the intact primary sulfonamide protons and the highly deshielded H-2 proton), ATR-FTIR

(confirming the 1335/1165 cm⁻¹ S=O stretches), and ESI-MS/MS (validating the mass and

mapping the -80 Da sulfonamide loss) creates a closed, self-validating analytical loop essential

for rigorous pharmaceutical quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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